Copper--palladium (3/2)
Description
Copper-palladium (Cu-Pd) alloys, particularly the 3:2 molar ratio (≈40 at.% Pd), are notable for their tunable physicochemical properties and diverse applications in catalysis, materials science, and biomedicine. These alloys are synthesized via chemical vapor deposition (CVD) using precursors like [(hfac)Cu(I)vtms] and [Pd(hfac)₂], yielding high-purity films with controlled microstructure and oxidation resistance up to 300°C in air, outperforming pure copper . The Cu-Pd system exhibits complex phase behavior, with studies confirming the formation of ordered L12 superstructures in low-palladium-content alloys (e.g., Cu-5.9 at.% Pd), enhancing mechanical strength during annealing . In catalysis, Cu-Pd alloys demonstrate synergistic effects, improving selectivity in CO₂ reduction and cross-coupling reactions . Biomedical applications leverage their photothermal efficiency and autophagy induction for cancer therapy .
Properties
CAS No. |
78402-97-8 |
|---|---|
Molecular Formula |
Cu6Pd4 |
Molecular Weight |
807.0 g/mol |
IUPAC Name |
copper;palladium |
InChI |
InChI=1S/6Cu.4Pd |
InChI Key |
QBLSEEBTOWPORB-UHFFFAOYSA-N |
Canonical SMILES |
[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Pd].[Pd].[Pd].[Pd] |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Oxidation Resistance Comparison
| Material | Oxidation Resistance Temperature (°C) | Reference |
|---|---|---|
| Cu-Pd (3/2) CVD Film | 300 | |
| Pure Cu CVD Film | <300 |
Thermal Conductivity: Cu-Pd Alloys vs. Hybrid Nanofluids
Cu-Pd hybrid nanofluids show morphology-dependent thermal conductivity. At a 20:1 Cu:Pd ratio, spherical nanoparticles achieve an 18.8% enhancement at 80°C, whereas nanorod-sphere hybrids (1:1 ratio) exhibit lower performance. The 3:2 ratio’s thermal properties remain underexplored but likely balance Pd's electron scattering and Cu's conductivity .
Table 2: Thermal Conductivity of Cu-Pd Nanofluids
| Molar Ratio (Cu:Pd) | Morphology | % Enhancement at 80°C | Reference |
|---|---|---|---|
| 20:1 | Spherical Nanoparticles | 18.8 | |
| 1:1 | Nanorod-Sphere Hybrid | <18.8 |
Mechanical Properties: Cu-Pd (3/2) vs. Cu-Pd-Ag Alloys
Cu-Pd-Ag alloys surpass Cu-Pd (3/2) in microhardness due to Ag-induced solid solution strengthening. Low-temperature annealing of Cu-Pd-Ag triggers decomposition of supersaturated phases, precipitating submicrocrystalline particles that enhance strength. Cu-Pd (3/2) relies on L12 ordering for hardness, which is less pronounced .
Table 3: Mechanical Properties Comparison
| Alloy | Microhardness (HV) | Key Strengthening Mechanism | Reference |
|---|---|---|---|
| Cu-Pd (3/2) | Moderate | L12 Ordering | |
| Cu-Pd-Ag (e.g., 5% Ag) | High | Ag Precipitation |
Catalytic Performance: CO₂ Reduction and Cross-Coupling Reactions
- CO₂ Reduction: Cu-Pd (3/2) nanoalloys tailor selectivity toward CO, achieving Faradaic efficiencies >80%, whereas Au-Cu nanoparticles favor C₁ products (e.g., formate) .
- Cross-Coupling: Cu-Pd nanoparticles (NPs) enable room-temperature acyl Sonogashira reactions, outperforming pure CuNPs requiring 80°C. Pd’s electron-rich surface facilitates oxidative addition .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
